Cas no 1181402-29-8 (N*1*-Isopropyl-N*1*-(4-methyl-benzyl)-ethane-1,2-diamine)

• Product Name: N*1*-Isopropyl-N*1*-(4-methyl-benzyl)-ethane-1,2-diamine
• CAS No: 1181402-29-8
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 2163004
• Update Time: 2025-10-29

N*1*-Isopropyl-N*1*-(4-methyl-benzyl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-isopropyl-n*1*-(4-methyl-benzyl)-ethane-1,2-diamine
• N1-Isopropyl-N1-(4-methylbenzyl)ethane-1,2-diamine
• AM90902
• N'-isopropyl-N'-(p-tolylmethyl)ethane-1,2-diamine
• N*1*-Isopropyl-N*1*-(4-methyl-benzyl)-ethane-1,2-diamine

• Inchi： 1S/C13H22N2/c1-11(2)15(9-8-14)10-13-6-4-12(3)5-7-13/h4-7,11H,8-10,14H2,1-3H3
• InChI Key： GKDJTEZCXJQMRK-UHFFFAOYSA-N
• SMILES： N(CCN)(CC1C=CC(C)=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 160
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N*1*-Isopropyl-N*1*-(4-methyl-benzyl)-ethane-1,2-diamine

N₁-Isopropyl-N₁-(4-methyl-benzyl)-ethane-1,2-diamine: A Comprehensive Overview

N₁-Isopropyl-N₁-(4-methyl-benzyl)-ethane-1,2-diamine, with the CAS number 1181402-29-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various scientific domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to N₁-Isopropyl-N₁-(4-methyl-benzyl)-ethane-1,2-diamine.

N₁-Isopropyl-N₁-(4-methyl-benzyl)-ethane-1,2-diamine is a chiral diamine with a molecular formula of C₁₃H₂₀N₂. The compound consists of an ethane-1,2-diamine backbone with two substituents: an isopropyl group and a 4-methyl-benzyl group. These substituents confer specific chemical and physical properties to the molecule, making it a valuable reagent in organic synthesis and pharmaceutical development.

The synthesis of N₁-Isopropyl-N₁-(4-methyl-benzyl)-ethane-1,2-diamine typically involves several steps. One common approach is the reaction of ethylenediamine with isopropyl chloride and 4-methylbenzyl chloride in the presence of a suitable base. This multi-step process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, leading to more sustainable and cost-effective production methods.

In terms of chemical properties, N₁-Isopropyl-N₁-(4-methyl-benzyl)-ethane-1,2-diamine exhibits notable solubility in organic solvents such as methanol, ethanol, and dichloromethane. Its amine functional groups make it reactive towards electrophiles and capable of forming stable complexes with metal ions. These properties have been exploited in various applications, including catalysis, ligand design, and drug delivery systems.

The potential applications of N₁-Isopropyl-N₁-(4-methyl-benzyl)-ethane-1,2-diamine in pharmaceutical research are particularly promising. Recent studies have explored its use as a chiral ligand in asymmetric synthesis, where it has shown excellent enantioselectivity in catalytic reactions. Additionally, the compound's ability to form stable complexes with metal ions has led to its investigation as a potential therapeutic agent for metal-based drugs.

In the realm of drug discovery, N₁-Isopropyl-N₁-(4-methyl-benzyl)-ethane-1,2-diamine has been evaluated for its biological activity. Preliminary studies have indicated that it may possess anti-inflammatory and anti-cancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibition of cancer cell proliferation in vitro. These findings suggest that further research into the biological mechanisms underlying these effects could lead to the development of novel therapeutic agents.

Beyond its direct applications in drug discovery, N₁-Isopropyl-N₁-(4-methyl-benzyl)-ethane-1,2-diamine has also found use as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the preparation of functionalized diamines and other nitrogen-containing compounds. This versatility has been leveraged in the development of new materials with tailored properties for applications ranging from polymer science to nanotechnology.

In conclusion, N₁-Isopropyl-N₁-(4-methyl-benzyl)-ethane-1,2-diamine (CAS No. 1181402-29-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it a valuable reagent in organic synthesis and pharmaceutical research. Ongoing studies continue to uncover new applications and optimize existing methodologies for its production and use. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in chemistry and related fields.